Cas no 1806385-33-0 (1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one)

1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one is a specialized brominated ketone derivative featuring a difluoromethoxy and hydroxyl-substituted aromatic ring. This compound is of interest in synthetic organic chemistry due to its reactive α-bromo ketone moiety, which serves as a versatile intermediate for nucleophilic substitution or further functionalization. The presence of the difluoromethoxy group enhances its metabolic stability and lipophilicity, making it potentially valuable in pharmaceutical and agrochemical research. The hydroxyl group offers additional reactivity for derivatization or coordination. Its well-defined structure and functional group diversity make it suitable for applications in medicinal chemistry, particularly in the development of biologically active molecules.
1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one structure
1806385-33-0 structure
Product Name:1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one
CAS No:1806385-33-0
MF:C10H9BrF2O3
MW:295.077469587326
CID:4980121
Update Time:2025-10-14

1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one
    • Inchi: 1S/C10H9BrF2O3/c1-5(14)9(11)7-3-2-6(15)4-8(7)16-10(12)13/h2-4,9-10,15H,1H3
    • InChI Key: JVWLMCUXMHTWHO-UHFFFAOYSA-N
    • SMILES: BrC(C(C)=O)C1C=CC(=CC=1OC(F)F)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • XLogP3: 3
  • Topological Polar Surface Area: 46.5

1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013012870-250mg
1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one
1806385-33-0 97%
250mg
475.20 USD 2021-06-25
Alichem
A013012870-500mg
1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one
1806385-33-0 97%
500mg
790.55 USD 2021-06-25
Alichem
A013012870-1g
1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one
1806385-33-0 97%
1g
1,460.20 USD 2021-06-25

1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one Related Literature

Additional information on 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one (CAS: 1806385-33-0)

The compound 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one (CAS: 1806385-33-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one, which include a difluoromethoxy group and a hydroxyl group on the phenyl ring. These functional groups are believed to contribute to its enhanced stability and bioavailability, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced synthetic techniques to optimize the production of this compound, ensuring high purity and yield for experimental use.

In vitro and in vivo studies have demonstrated that 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one exhibits notable activity against specific biological targets. For instance, preliminary data suggest that this compound may act as an inhibitor of certain enzymes involved in inflammatory pathways, positioning it as a potential lead compound for the development of anti-inflammatory drugs. Additionally, its interaction with other molecular targets is currently under investigation, with early results indicating possible applications in oncology and neurology.

The mechanism of action of 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one is being elucidated through a combination of computational modeling and experimental approaches. Molecular docking studies have provided insights into its binding affinity and selectivity, while kinetic assays have shed light on its inhibitory properties. These findings are crucial for understanding the compound's therapeutic potential and for guiding future structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the further development of 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one. Issues such as metabolic stability, toxicity, and formulation need to be addressed to advance this compound toward clinical trials. Ongoing research is focused on optimizing its pharmacokinetic and pharmacodynamic profiles, as well as exploring its compatibility with various drug delivery systems.

In conclusion, 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one (CAS: 1806385-33-0) represents a promising avenue for drug discovery, with its unique chemical structure and biological activity offering multiple opportunities for therapeutic application. Continued research and collaboration across disciplines will be essential to fully realize its potential and overcome existing challenges.

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